Cas no 1389264-30-5 (3-azabicyclo[3.1.1]heptan-6-ylmethanol)

• Product Name: 3-azabicyclo[3.1.1]heptan-6-ylmethanol
• CAS No: 1389264-30-5
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD22573390
• CID: 4457012
• PubChem ID: 72207608
• Update Time: 2025-10-29

3-azabicyclo[3.1.1]heptan-6-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxymethyl-3-aza-bicyclo[3.1.1]heptane
• 3-azabicyclo[3.1.1]heptan-6-ylmethanol
• 3-Azabicyclo[3.1.1]heptane-6-methanol
• 6-Hydroxymethyl-3-azabicyclo[3.1.1]heptane
• 1389264-30-5
• AKOS025291203
• CS-0057659
• 6-(Hydroxymethyl)-3-azabicyclo[3.1.1]heptane
• PB32049

• MDL： MFCD22573390
• Inchi： 1S/C7H13NO/c9-4-7-5-1-6(7)3-8-2-5/h5-9H,1-4H2
• InChI Key： FXHPICDADPQABN-UHFFFAOYSA-N
• SMILES： OCC1C2CNCC1C2

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-azabicyclo[3.1.1]heptan-6-ylmethanol

Introduction to 3-Azabicyclo[3.1.1]heptan-6-ylmethanol (CAS No. 1389264-30-5)

3-Azabicyclo[3.1.1]heptan-6-ylmethanol (CAS No. 1389264-30-5) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bicyclic azabicyclo framework, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Azabicyclo[3.1.1]heptan-6-ylmethanol is composed of a seven-membered ring fused to a three-membered ring, with an additional nitrogen atom embedded within the bicyclic system. This unique architecture confers the compound with distinct chemical and biological properties, making it an attractive target for synthetic chemists and pharmacologists alike.

Recent studies have highlighted the potential of 3-Azabicyclo[3.1.1]heptan-6-ylmethanol in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can act as a potent inhibitor of specific enzymes involved in signal transduction pathways, which are often dysregulated in diseases such as cancer and neurodegenerative disorders.

In the context of drug discovery, 3-Azabicyclo[3.1.1]heptan-6-ylmethanol has shown promise as a lead compound for the development of novel therapeutic agents. Its ability to selectively bind to target proteins with high affinity and specificity makes it an ideal candidate for further optimization through structure-activity relationship (SAR) studies. These studies aim to identify key structural features that enhance the compound's pharmacological properties while minimizing potential side effects.

The synthesis of 3-Azabicyclo[3.1.1]heptan-6-ylmethanol has been extensively studied, with several efficient routes reported in the literature. One notable synthetic pathway involves the use of transition-metal-catalyzed reactions to construct the bicyclic azabicyclo framework efficiently and selectively. These synthetic methods not only provide access to the target compound but also offer opportunities for structural modifications that can be used to fine-tune its biological activity.

Beyond its potential as a therapeutic agent, 3-Azabicyclo[3.1.1]heptan-6-ylmethanol has also been explored for its utility as a tool compound in biochemical assays and cellular studies. Its unique structural features make it an excellent probe for investigating protein-protein interactions and other molecular mechanisms underlying various biological processes.

In conclusion, 3-Azabicyclo[3.1.1]heptan-6-ylmethanol (CAS No. 1389264-30-5) represents a promising molecule with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural properties, combined with its potential biological activities, make it an exciting target for further investigation and development.